2,3-diphenyl-1H-pyrrole

• Molecular Formula: C16H13N
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2,3-diphenyl-1H-pyrrole
• InChI: InChI=1S/C16H13N/c1-3-7-13(8-4-1)15-11-12-17-16(15)14-9-5-2-6-10-14/h1-12,17H
• InChI Key: VNMNSTIGSQBDPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(NC=C2)C3=CC=CC=C3

Description

2,3-diphenyl-1H-pyrrole is a useful research compound. Its molecular formula is C16H13N and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3.1 g (0.011 mole) of 4-dimethylhydrazono-1,2-diphenyl-2-buten-1-one, 11.2 g (0.064 mole) sodium hydrosulfite in 75 ml ethanol and 37.5 ml water was heated at reflux for three hours. The mixture was cooled and poured into 300 ml ice water. The white crystalline produce was collected, washed with water and air dried to give 1.9 g (79%), m.p. 130°-1°, identical to produce obtained via the decarboxylation, Method A.

Synthesis routes and methods II

Procedure details

A mixture of 20 g (0.065 mole) of 4,5-diphenylpyrrole-2,3-dicarboxylic acid in 80 ml quinoline was heated at reflux in an oil bath (bath ~230°) until gas evolution stopped (approx. one-half hour). The reaction mixture was cooled and most of the quinoline was removed by distillation (bp 58° @ 0.2 mm). The partially crystalline residue was chromatographed on 300 g Silic AR CC-7, eluting with toluene to give 12 g (85%) of faintly pink 2,3-diphenylpyrrole which could be further purified by recrystallization from ethanol/water or by sublimation (~125° @·0.2 mm) to give white solid, m.p. 132°-3°.